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Compound of Interest

Compound Name:
Methyl 2-(4-chlorophenyl)-2-

oxoacetate

CAS No.: 37542-28-2

Cat. No.: B2695438

Get Quote

Executive Summary
Do not dispose of Methyl 2-(4-chlorophenyl)-2-oxoacetate down the drain or in general trash.

This compound is a halogenated organic substance.[1][2][3] Its disposal requires strict

segregation from non-halogenated solvents to prevent the formation of toxic byproducts

(dioxins/furans) during incineration and to protect municipal water systems.

Primary Disposal Route: Halogenated Organic Waste Stream.[1][4]

Key Hazard: Skin/Eye Irritant; Potential sensitizer; Combustible.

Immediate Action: Segregate into a chemically compatible container (HDPE or Glass)

labeled "Halogenated Waste."
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To manage waste effectively, we must understand the chemical's behavior. This compound is

an

-keto ester with a chlorinated aromatic ring. The chlorine atom is the defining feature for
disposal logic.

Property Data Operational Implication

Chemical Name
Methyl 2-(4-chlorophenyl)-2-

oxoacetate

Official shipping/manifest

name.

CAS Number 37542-28-2
Use for waste

profiling/inventory.

Molecular Formula
Contains Chlorine (Cl) =

Halogenated.[2][4]

Physical State
Solid (mp ~55°C) or Liquid

(supercooled)

May require solid or liquid

waste streams depending on

purity.

Reactivity
Electrophilic

-keto ester

Susceptible to hydrolysis;

avoid mixing with strong bases

or oxidizers in waste drums.

Hazard Classification (GHS)[5][6]
H315: Causes skin irritation.

H319: Causes serious eye irritation.[5]

H335/H336: May cause respiratory irritation; drowsiness.

H227: Combustible liquid (if in solution).

The "Why": Segregation Logic
Expert Insight: Many researchers default to mixing all organic solvents. For this compound, that

is a critical error.
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Incineration Chemistry: When halogenated compounds are incinerated, they generate acidic

gases (HCl, HBr) and, if combustion is incomplete, highly toxic dioxins.

Regulatory Impact: Disposal facilities must use specialized incinerators with caustic

scrubbers for halogenated waste.

Cost & Compliance: Mixing this compound with non-halogenated waste (e.g., Acetone,

Methanol) contaminates the entire volume, forcing the facility to treat the whole drum as

halogenated, significantly increasing disposal costs.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization
Determine the state of your waste.

Scenario A: Pure Substance (Solid/Oil): Expired or unused reagent.

Scenario B: Reaction Mixture (Liquid): Dissolved in solvents (e.g., DCM, Ethyl Acetate).

Phase 2: Container Selection
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

Avoid: Metal containers (steel cans) if the waste is acidic or likely to hydrolyze, as the

chloride ions can accelerate corrosion.

Closure: Screw-cap with a chemically resistant liner (PTFE/Teflon).

Phase 3: Transfer & Labeling
CRITICAL: Do not rely on handwritten formulas. Use full chemical names.

Don PPE: Nitrile gloves (minimum 0.11mm thickness), safety goggles, and lab coat.

Segregate:

If Solid: Place in a wide-mouth jar labeled "Hazardous Waste - Solid - Halogenated

Organic."
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If Liquid: Pour into the "Halogenated Organic Solvents" carboy.

Labeling: Affix a hazardous waste tag immediately.[6]

Constituents: Methyl 2-(4-chlorophenyl)-2-oxoacetate.[7][8][9][10]

Hazards: Irritant, Toxic.[5]

Phase 4: Storage & Pickup
Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray.

Keep container closed at all times unless adding waste (EPA Requirement).

Request pickup when the container is 90% full or within 6 months (check local institutional

limits).

Decision Matrix & Workflow
The following diagram illustrates the logical flow for disposing of this specific compound,

ensuring compliance with RCRA and safety standards.
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Expert Note

Waste Generation:
Methyl 2-(4-chlorophenyl)-2-oxoacetate

Determine Physical State

Solid Waste Stream

Pure Solid/Oil

Liquid/Solvent Stream

Dissolved in Solvent

Halogenated Organic Waste
(High Temp Incineration)

Contains Chlorine Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Yes (e.g., DCM) No (e.g., Acetone) 
*Contaminates Stream*

Even if dissolved in Acetone,
the presence of the Cl-compound

reclassifies the WHOLE mix as Halogenated.

Labeling:
Full Name + 'Halogenated'

Non-Halogenated Waste
(Standard Incineration)

Storage:
Secondary Containment

(Keep Closed)

Click to download full resolution via product page
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Figure 1: Decision logic for waste stream segregation. Note that the presence of the

chlorinated ester forces the entire mixture into the Halogenated stream, regardless of the

solvent carrier.

Emergency Response: Spill Management
If a spill occurs, immediate containment prevents environmental release.[11]

Small Spill (< 100 mL/g)
Evacuate the immediate area if vapors are strong (drowsiness risk).

PPE: Double glove (Nitrile) and wear a respirator if ventilation is poor.

Absorb:

Do not use water initially (prevents spreading).

Use Vermiculite, Dry Sand, or Commercial Spill Pads.

Collect: Sweep/scoop absorbed material into a wide-mouth jar.

Clean: Wipe the surface with a soap/water solution after bulk removal.

Disposal: Label the debris jar as "Solid Hazardous Waste (Debris) - Halogenated."

Exposure First Aid
Skin: Wash with soap and water for 15 minutes. The ester can be absorbed; do not use

solvents (like ethanol) to wash skin, as this enhances absorption.

Eyes: Flush with water for 15 minutes.

Inhalation: Move to fresh air.

Regulatory Compliance (RCRA)
Under the US EPA Resource Conservation and Recovery Act (RCRA):
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Waste Coding: While this specific CAS is not P-listed or U-listed, it is regulated as a

Characteristic Waste if it exhibits toxicity or ignitability.

Lab Packs: Most institutions manage this under "Lab Pack" provisions for "Halogenated

Organics."

Satellite Accumulation: You may accumulate up to 55 gallons of hazardous waste at or near

the point of generation. The container must remain under the control of the operator [1].

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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